N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide

• IUPAC Name: N'-(2-methylphenyl)-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]oxamide
• InChI: InChI=1S/C20H25N3O4S2/c1-15-7-2-3-9-17(15)22-20(25)19(24)21-12-11-16-8-4-5-13-23(16)29(26,27)18-10-6-14-28-18/h2-3,6-7,9-10,14,16H,4-5,8,11-13H2,1H3,(H,21,24)(H,22,25)
• InChI Key: XPWBVNAQIUBKTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CS3
• Molecular Formula: C20H25N3O4S2
• Molecular Weight: 435.6 g/mol

Description

N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide, also known as TPOP, is a chemical compound that has gained significant attention in the scientific research community. TPOP is a versatile compound that has shown potential in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Synthesis and Chemical Properties

N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide belongs to a class of compounds with potential biological activities, explored through the synthesis and characterization of various derivatives. Such compounds are synthesized to understand their structural and functional relationships, particularly their interaction with biological targets. For instance, the copper-catalyzed coupling reaction demonstrates the utility of these compounds in organic synthesis, showing their potential in creating novel structures with significant biological activities (De, Yin, & Ma, 2017).

Biological Applications and Pharmacological Activities

The compounds related to N1-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)-N2-(o-tolyl)oxalamide have been explored for various pharmacological activities:

• Anticancer Activities

  Certain derivatives have shown promise in in-vitro anticancer activity against human breast cancer cell lines, indicating potential therapeutic applications for these compounds in cancer treatment (Al-Said, Bashandy, Al-Qasoumi, & Ghorab, 2011).

• Antibacterial Studies

  N-substituted derivatives have exhibited moderate to significant antibacterial activity against both Gram-positive and Gram-negative bacteria, suggesting their potential use as novel antibacterial agents (Khalid et al., 2016).

• Cholinesterase Inhibitors

  Some derivatives have been evaluated for their inhibitory activity against cholinesterase enzymes, which are important for managing conditions like Alzheimer's disease (Khalid, 2012).

• HIV-1 Entry Inhibitors

  Research has identified certain analogs as novel classes of HIV-1 entry inhibitors, blocking the gp120-CD4 interaction, a crucial step in HIV infection. This highlights their potential in developing new treatments for HIV (Zhao et al., 2005).